(Z)-methyl 4-((6-(cyanomethoxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-[6-(cyanomethoxy)-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate
• InChI: InChI=1S/C19H13NO5/c1-23-19(22)13-4-2-12(3-5-13)10-17-18(21)15-7-6-14(24-9-8-20)11-16(15)25-17/h2-7,10-11H,9H2,1H3/b17-10-
• InChI Key: OALOYQSKSMXACW-YVLHZVERSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC#N
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC#N
• Molecular Formula: C19H13NO5
• Molecular Weight: 335.3 g/mol
• CAS No.: 844653-60-7

Description

(Z)-methyl 4-((6-(cyanomethoxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C19H13NO5 and its molecular weight is 335.315. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A series of derivatives including (Z)-3-{[3-oxobenzofuran-2(3H)-ylidene]methyl}-4H-chromen-4-one, which are structurally related to (Z)-methyl 4-((6-(cyanomethoxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate, have been synthesized and tested for their antimicrobial activity. The compounds were characterized using IR, 1H and 13C NMR, mass spectral data, and elemental analysis, highlighting their potential in antimicrobial research (Pervaram et al., 2018).

Anti-Cancer Potential

Research into novel quinuclidinone derivatives, which are structurally similar to this compound, demonstrated their potential as anti-cancer agents. The study involved the synthesis of these compounds and testing their anti-cancer activity through a cell viability assay using A549 & L132 cell lines, along with an exploration of the mechanism of cell death (Soni et al., 2015).

Chemical Synthesis and Characterization

The compound has been utilized in various chemical syntheses, illustrating its versatility in creating different molecular structures. For example, its use in the synthesis of polyunsaturated constituents of phenolic lipids, as well as in the preparation of novel pyran derivatives, demonstrates its importance in organic chemistry and material science (Tyman & Visani, 1997); (Mérour & Cossais, 1991).

Photophysical Properties

The study of the photophysical properties of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, a related compound, in various solvents revealed unique luminescence properties. This research contributes to the understanding of the behavior of such compounds under different physical conditions, which can be crucial in fields like photonics and materials science (Kim et al., 2021).

Crystal Engineering

Studies involving methyl 2-(carbazol-9-yl)benzoate, which shares similarities with the target compound, have contributed to advancements in crystal engineering. Research in this area focuses on the transformation of crystal structures under varying conditions, like high pressure, which is significant in the field of materials science (Johnstone et al., 2010).